(R)-1-tert-Butyl 3-methyl piperazine-1,3-dicarboxylate hydrochloride

• IUPAC Name: 1-O-tert-butyl 3-O-methyl (3R)-piperazine-1,3-dicarboxylate;hydrochloride
• InChI: InChI=1S/C11H20N2O4.ClH/c1-11(2,3)17-10(15)13-6-5-12-8(7-13)9(14)16-4;/h8,12H,5-7H2,1-4H3;1H/t8-;/m1./s1
• InChI Key: MEZKKNPBRVNHQT-DDWIOCJRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCNC(C1)C(=O)OC.Cl
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCN[C@H](C1)C(=O)OC.Cl
• Molecular Formula: C11H21ClN2O4
• DSSTOX Substance ID: DTXSID80662468
• Molecular Weight: 280.75 g/mol
• CAS RN: 1251903-83-9

Description

“®-1-tert-Butyl 3-methyl piperazine-1,3-dicarboxylate hydrochloride” is a chemical compound with the CAS Number: 1251903-83-9. It has a molecular weight of 280.75. The IUPAC name for this compound is 1-tert-butyl 3-methyl (3R)-1,3-piperazinedicarboxylate hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H20N2O4.ClH/c1-11(2,3)17-10(15)13-6-5-12-8(7-13)9(14)16-4;/h8,12H,5-7H2,1-4H3;1H/t8-;/m1./s1. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a solid under normal conditions. It should be stored in an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

Pharmacological Efficacy and Safety

Piperazine derivatives, including compounds structurally related to "(R)-1-tert-Butyl 3-methyl piperazine-1,3-dicarboxylate hydrochloride," have been extensively studied for their efficacy in treating psychiatric and mood disorders. For instance, Lurasidone, a piperazine-based antipsychotic, demonstrates effectiveness in treating schizophrenia and acute bipolar depression with a low risk of inducing weight gain, metabolic, or cardiac abnormalities, although it may present a higher risk of akathisia compared to other antipsychotics (Pompili et al., 2018). Similarly, the metabolism of arylpiperazine derivatives, including their N-dealkylation, plays a critical role in their pharmacological actions, indicating the importance of understanding the metabolic pathways of these compounds for their therapeutic application (Caccia, 2007).

Chemical Synthesis and Applications

In chemical synthesis, the structural flexibility of piperazine derivatives allows for the creation of compounds with significant medicinal potential. For example, modifications in the piperazine nucleus have led to the development of drugs with antipsychotic, antidepressant, and anticancer properties, showcasing the scaffold's versatility in drug design (Rathi et al., 2016). Furthermore, the synthesis of vandetanib highlights the application of tert-butyl piperidine-1-carboxylate in the industrial-scale production of pharmaceuticals, indicating the relevance of such compounds in the manufacturing of complex therapeutic agents (Mi, 2015).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements associated with this compound include H302, H315, H319, and H335. Precautionary statements include P261 and P305+P351+P338.